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Compound of Interest

Compound Name: Iodophthalein

Cat. No.: B7799380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodophthalein, a derivative of phenolphthalein, is a compound of historical significance in

medical diagnostics and analytical chemistry. This guide provides a comprehensive overview of

its synonyms, chemical properties, and primary applications, with a focus on its use as an X-ray

contrast agent for cholecystography. While its use in this capacity has been largely superseded

by modern imaging techniques, the principles of its application and synthesis remain relevant

to researchers in medicinal chemistry and diagnostic imaging.

Synonyms and Chemical Identity
Iodophthalein is known by a variety of names, reflecting its chemical structure and historical

commercial formulations. Its sodium salt is the form most commonly referred to in medical

literature.
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Synonym Notes

3',3'',5',5''-Tetraiodophenolphthalein IUPAC-based name

Nosophen

Antinosin Disodium salt

Cholepulvis

Cholumbrin

Iodeikon
A historical commercial name for the

intravenous/oral formulation.[1]

Iodognost

Iodophene sodium

Iodotetragnost

Keraphen

Opacin

Photobiline

Radiotetrane

Shadocol

Soluble iodophthalein Refers to the sodium salt

Stipolac
A historical commercial formulation combined

with alkalizing agents.[1]

Tetragnost A historical commercial name.[1]

Tetraiodophthalein

Tetiothalein sodium

Physicochemical Properties
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The properties of Iodophthalein and its sodium salt are crucial for its function as a diagnostic

agent. The presence of four iodine atoms imparts radiopacity, while the phthalein structure

allows for eventual excretion.

Property Iodophthalein Iodophthalein Sodium

Molecular Formula C₂₀H₁₀I₄O₄ C₂₀H₈I₄Na₂O₄

Molecular Weight 821.91 g/mol 865.87 g/mol [2]

Appearance
Pale yellow, odorless, tasteless

powder
Crystalline powder.[1]

Solubility
Insoluble in water and acids;

soluble in ether and chloroform
Soluble in water.[1]

Chirality Achiral[1] Achiral[1][2]

CAS Number 386-17-4 2217-44-9[1][3]

Historical Application: Oral Cholecystography
Oral cholecystography was a primary method for visualizing the gallbladder, first described in

1925 using sodium tetraiodophenolphthalein.[4] The procedure relies on the oral administration

of the contrast agent, which is then absorbed, concentrated in the gallbladder, and renders it

opaque to X-rays.[4]

Experimental Protocol: Oral Cholecystography
(Historical Reconstruction)
The following protocol is a reconstruction based on historical accounts of the procedure.

Dosages and specific preparations varied.

Objective: To visualize the gallbladder using X-ray imaging to diagnose conditions such as

gallstones.

Materials:

Iodophthalein sodium tablets
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Standard X-ray equipment

Fluoroscope

Procedure:

Patient Preparation (Day 1):

The patient consumes a low-fat or fat-free evening meal.

Following the meal, the patient ingests the Iodophthalein sodium tablets as prescribed by

the physician. The dosage was typically administered in capsules.

Administration:

The oral dose was generally around 4 grams, administered in 0.5-gram capsules, one

every half hour until the full dose was taken. The sodium salt was often administered

intravenously at a dosage of 3 to 3.5 grams.

Fasting:

After taking the contrast agent, the patient fasts overnight. Water is permissible.

Imaging (Day 2):

Approximately 12 to 15 hours after ingestion, X-ray images of the gallbladder are taken.

A fluoroscope may be used to observe the gallbladder in real-time.

Fatty Meal Stimulation (Optional):

To assess gallbladder function (emptying), the patient may be given a fatty meal after the

initial X-rays.

Subsequent X-rays are taken at intervals to observe the contraction of the gallbladder.

Expected Results: A healthy gallbladder will appear as a dense shadow on the X-ray.

Gallstones, being radiolucent, will appear as negative shadows within the opacified gallbladder.
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Workflow for Oral Cholecystography

Day 1: Preparation and Administration Day 2: Imaging and Diagnosis

Patient consumes a low-fat evening meal

Oral administration of Iodophthalein sodium tablets

Overnight fasting

X-ray imaging of the gallbladder (12-15 hours post-ingestion)

Analysis of gallbladder opacification

Optional: Fatty meal administration

Diagnosis

Follow-up X-rays to assess gallbladder emptying

Click to download full resolution via product page

Caption: Workflow of the historical oral cholecystography procedure.

Application as a pH Indicator
As a derivative of phenolphthalein, Iodophthalein can function as a pH indicator. While specific

pH transition ranges for Iodophthalein are not widely documented in recent literature, its color

change is based on the same structural rearrangements as phenolphthalein. In acidic and

neutral solutions, the lactone form is colorless. In basic solutions, deprotonation leads to a

conjugated system, resulting in a colored compound.
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Experimental Protocol: Preparation and Use as a pH
Indicator
Objective: To prepare an Iodophthalein indicator solution and observe its color change in

acidic and basic conditions.

Materials:

Iodophthalein powder

Ethanol (95% or absolute)

Distilled water

0.1 M Hydrochloric acid (HCl)

0.1 M Sodium hydroxide (NaOH)

Test tubes

Pipettes

Procedure:

Preparation of Indicator Solution (0.5% w/v):

Weigh 0.5 g of Iodophthalein powder.

Dissolve the powder in 50 mL of ethanol in a 100 mL volumetric flask.

Once dissolved, add distilled water to bring the total volume to 100 mL.

Testing the Indicator:

Place 2-3 mL of 0.1 M HCl into a clean test tube.

Place 2-3 mL of distilled water into a second test tube.

Place 2-3 mL of 0.1 M NaOH into a third test tube.
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Add 2-3 drops of the Iodophthalein indicator solution to each test tube.

Observe and record the color of the solution in each test tube.

Expected Results: The solution will be colorless in the acidic (HCl) and neutral (water) solutions

and will turn to a pink or violet color in the basic (NaOH) solution.

Synthesis of Iodophthalein
The synthesis of Iodophthalein (3',3'',5',5''-tetraiodophenolphthalein) is a two-step process

starting from phenolphthalein. The first step is the synthesis of phenolphthalein itself, followed

by an iodination reaction.

Protocol for Synthesis
Objective: To synthesize 3',3'',5',5''-tetraiodophenolphthalein.

Part 1: Synthesis of Phenolphthalein

Materials:

Phthalic anhydride

Phenol

Concentrated sulfuric acid or zinc chloride (catalyst)

Heating apparatus (e.g., oil bath)

Reaction flask with condenser

Procedure:

Combine phthalic anhydride and two equivalents of phenol in a reaction flask.

Slowly add a catalytic amount of concentrated sulfuric acid or zinc chloride.

Heat the mixture under reflux for several hours.
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Allow the mixture to cool, then pour it into water to precipitate the crude phenolphthalein.

Purify the crude product by recrystallization.

Part 2: Iodination of Phenolphthalein

Materials:

Phenolphthalein

Iodine

An oxidizing agent (e.g., iodic acid or nitric acid)

Suitable solvent

Procedure:

Dissolve phenolphthalein in a suitable solvent.

Add a stoichiometric amount of iodine and an oxidizing agent. The oxidizing agent is

necessary to generate the electrophilic iodine species for aromatic substitution.

The reaction mixture is stirred, and the progress is monitored until the iodination is complete.

The product, 3',3'',5',5''-tetraiodophenolphthalein, is then isolated and purified.

Logical Relationship for the Synthesis of Iodophthalein
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Synthesis of Iodophthalein

Phthalic Anhydride Phenolphthalein

 Condensation 
(Acid Catalyst)

Phenol (2 equiv.)
 Condensation 
(Acid Catalyst)

Iodophthalein
(3',3'',5',5''-Tetraiodophenolphthalein) Iodination 

Iodine (4 equiv.)
+ Oxidizing Agent

Click to download full resolution via product page

Caption: Synthesis pathway of Iodophthalein from phthalic anhydride and phenol.

Biological Staining
While not as common as other phthalein-based stains, Iodophthalein can be used in biological

staining. Its application would be similar to other acidic dyes, where it would have an affinity for

basic tissue components such as cytoplasm and connective tissue. A specific, standardized

protocol for Iodophthalein as a biological stain is not readily available in contemporary

literature. However, a general procedure for a simple staining technique can be outlined.

Experimental Protocol: Simple Staining (General)
Objective: To stain a tissue section with Iodophthalein.

Materials:

Deparaffinized and rehydrated tissue sections on slides

Iodophthalein staining solution (e.g., 0.5% in 50% ethanol)

Differentiating agent (e.g., acid alcohol)

Dehydrating agents (graded alcohols)

Clearing agent (e.g., xylene)
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Mounting medium and coverslips

Procedure:

Immerse the rehydrated tissue slides in the Iodophthalein staining solution for a set period

(e.g., 5-10 minutes).

Briefly rinse in a differentiating agent to remove excess stain.

Wash gently in running tap water.

Dehydrate the sections through a series of graded alcohols.

Clear the sections in xylene.

Mount with a permanent mounting medium and apply a coverslip.

Expected Results: Basic cellular components will be stained by the acidic Iodophthalein dye.

The intensity and color will depend on the tissue type and staining time.

Conclusion
Iodophthalein, and its sodium salt, represent a significant milestone in the history of medical

imaging. While its clinical use has declined, the chemical principles behind its function as a

contrast agent and pH indicator are still of educational and research value. The synthesis of

this molecule also serves as a practical example of electrophilic aromatic substitution. This

guide provides a foundational understanding of Iodophthalein for researchers and

professionals in the chemical and biomedical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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